Cas no 1781172-13-1 (5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole)

• Product Name: 5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole
• CAS No: 1781172-13-1
• MF: C₇H₁₀BrN₃O₂
• MW: 248.07720041275
• CID: 4779594
• Update Time: 2023-08-17

5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole

• Inchi： 1S/C7H10BrN3O2/c1-7(2,3)10-6(8)5(4-9-10)11(12)13/h4H,1-3H3
• SMILES： BrC1=C(C=NN1C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• XLogP3: 2
• Topological Polar Surface Area: 63.6